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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B610300 Get Quote

Essential Safety and Handling Guide for PSB-0739
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling PSB-0739. Given that PSB-0739 is a potent P2Y12

receptor antagonist, all handling should be performed with the assumption of high biological

activity and the potential for adverse health effects at low exposure levels. This document

outlines the necessary personal protective equipment (PPE), safe handling procedures, and

disposal plans to ensure a secure laboratory environment.

Chemical and Physical Properties of PSB-0739
A summary of the known chemical and physical properties of PSB-0739 is provided below. This

information is essential for safe handling, storage, and preparation of solutions.
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Property Value

Chemical Name

1-Amino-9,10-dihydro-9,10-dioxo-4-[[4-

(phenylamino)-3-sulfophenyl]amino]-2-

anthracenesulfonic acid sodium salt[1][2]

Molecular Formula C₂₆H₁₇N₃Na₂O₈S₂[1]

Molecular Weight 609.54 g/mol [1]

CAS Number 1052087-90-7[1]

Appearance Solid

Purity ≥95%[1][2]

Solubility Soluble in water to 25 mM[1]

Storage

Desiccate at room temperature. For stock

solutions, store at -20°C for up to one month or

-80°C for up to six months.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory

exposure to PSB-0739. The following table outlines the minimum required PPE for handling

this compound.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of nitrile gloves

at all times. The outer glove

should be changed

immediately upon known or

suspected contamination.

Inspect gloves for tears or

holes before use.

Body Laboratory Coat

A clean, buttoned laboratory

coat must be worn over

personal clothing. Ensure the

coat has long sleeves and fits

properly.

Eyes Safety Goggles

Chemical splash goggles are

required to protect against

splashes and aerosols.

Standard safety glasses do not

provide adequate protection.

Face Face Shield

When handling larger

quantities of the solid

compound or when there is a

significant risk of splashing, a

face shield should be worn in

addition to safety goggles.

Respiratory N95 Respirator or Higher

For procedures that may

generate dust or aerosols

(e.g., weighing solid

compound, preparing

concentrated stock solutions),

a properly fitted N95 respirator

or a higher level of respiratory

protection should be used.
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Operational and Disposal Plans
Adherence to strict operational and disposal protocols is critical for minimizing exposure risk

and ensuring a safe laboratory environment.

Standard Operating Procedure for Handling PSB-0739
Preparation and Designated Area:

All work with solid PSB-0739 and concentrated solutions must be conducted in a certified

chemical fume hood or a powder containment hood.

Cover the work surface with disposable absorbent bench paper.

Weighing the Compound:

When weighing the solid compound, use an analytical balance inside a fume hood or

containment enclosure.

Use anti-static weigh boats and handle them with forceps to avoid direct contact.

Solution Preparation:

Slowly add solvent to the vial containing the solid PSB-0739 to prevent aerosolization.

Cap the vial and vortex or sonicate to ensure complete dissolution.

All containers holding PSB-0739 solutions must be clearly labeled with the compound

name, concentration, date, and appropriate hazard warnings.

Handling Solutions:

Use positive displacement pipettes or Luer-Lok syringes for all transfers of solutions to

prevent aerosol generation.

Avoid creating splashes or mists.

Spill and Decontamination Procedures
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Minor Spills:

For small liquid spills, absorb the material with a chemical absorbent pad.

For small powder spills, gently cover with a damp paper towel to avoid raising dust, then

wipe up.

Decontaminate the area with a suitable laboratory detergent and then 70% ethanol.

All contaminated materials must be disposed of as hazardous waste.

Major Spills:

Evacuate the immediate area.

Alert your institution's environmental health and safety (EHS) department.

Prevent others from entering the contaminated area.

Only personnel with appropriate training and PPE should perform the cleanup.

Waste Disposal Plan
Solid Waste:

All disposable items contaminated with PSB-0739 (e.g., gloves, weigh boats, pipette tips,

absorbent paper) must be placed in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste:

Aqueous solutions of PSB-0739 should be collected in a designated hazardous waste

container.

Do not dispose of PSB-0739 solutions down the drain.

Container Disposal:
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Empty vials that contained solid PSB-0739 should be triple-rinsed with a suitable solvent.

The rinsate must be collected as hazardous liquid waste. The rinsed vial can then be

disposed of according to institutional guidelines.

Experimental Workflow for Safe Handling of PSB-
0739
The following diagram illustrates the key steps and decision points for safely handling PSB-
0739 in a laboratory setting.
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Caption: Safe handling workflow for PSB-0739 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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